Cas no 303149-85-1 (5-[(4-Chlorophenyl)sulfanyl]-1,3-dimethyl-N-phenyl-1H-pyrazole-4-carboxamide)

• Product Name: 5-[(4-Chlorophenyl)sulfanyl]-1,3-dimethyl-N-phenyl-1H-pyrazole-4-carboxamide
• CAS No: 303149-85-1
• MF: C₁₈H₁₆ClN₃OS
• MW: 357.857141494751
• CID: 5694776
• PubChem ID: 2766863
• Update Time: 2023-10-14

5-[(4-Chlorophenyl)sulfanyl]-1,3-dimethyl-N-phenyl-1H-pyrazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-(4-chlorophenyl)sulfanyl-1,3-dimethyl-N-phenylpyrazole-4-carboxamide
• 5-[(4-chlorophenyl)sulfanyl]-1,3-dimethyl-N-phenyl-1H-pyrazole-4-carboxamide
• AKOS005077280
• HMS572O20
• Bionet1_001658
• 303149-85-1
• 11F-440S
• 1H-Pyrazole-4-carboxamide, 5-[(4-chlorophenyl)thio]-1,3-dimethyl-N-phenyl-
• 5-[(4-Chlorophenyl)sulfanyl]-1,3-dimethyl-N-phenyl-1H-pyrazole-4-carboxamide

• Inchi： 1S/C18H16ClN3OS/c1-12-16(17(23)20-14-6-4-3-5-7-14)18(22(2)21-12)24-15-10-8-13(19)9-11-15/h3-11H,1-2H3,(H,20,23)
• InChI Key： IVLMEWROCQWBMT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)SC1=C(C(NC2C=CC=CC=2)=O)C(C)=NN1C

Computed Properties

• Exact Mass: 357.0702610g/mol
• Monoisotopic Mass: 357.0702610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 72.2Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 457.0±45.0 °C(Predicted)
• pka: 12.15±0.70(Predicted)